Cas no 2648935-97-9 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxypropanoic acid
• CAS No: 2648935-97-9
• MF: C₂₂H₂₁F₃N₂O₆
• MW: 466.407156705856
• CID: 6051292
• PubChem ID: 165821820
• Update Time: 2025-06-08

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxypropanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-3-hydroxypropanoic acid
• EN300-1528444
• 2648935-97-9

• Inchi： 1S/C22H21F3N2O6/c23-22(24,25)18(9-19(29)26-17(10-28)20(30)31)27-21(32)33-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18,28H,9-11H2,(H,26,29)(H,27,32)(H,30,31)/t17-,18?/m0/s1
• InChI Key： LQSBXCZMORIXPG-ZENAZSQFSA-N
• SMILES： FC(C(CC(N[C@H](C(=O)O)CO)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 466.13517088g/mol
• Monoisotopic Mass: 466.13517088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxypropanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxypropanoic Acid (CAS No. 2648935-97-9)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxypropanoic acid, identified by the CAS number 2648935-97-9, is a specialized compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit remarkable structural complexity and functional diversity, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of this compound features a chiral center at the (2S) position, which is a critical aspect for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and drug development. The trifluorobutyl moiety and the hydroxypropanoic acid side chain contribute to its unique physicochemical properties, influencing solubility, stability, and metabolic pathways.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced bioavailability and metabolic stability. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to improve their pharmacokinetic profiles. Specifically, the trifluoromethyl group in this compound plays a pivotal role in modulating its interactions with biological targets, thereby enhancing its therapeutic efficacy.

Research studies have highlighted the potential applications of this compound in the treatment of various diseases. For instance, its structural motif has been explored in the design of protease inhibitors, which are crucial for targeting inflammatory and infectious diseases. The Fmoc group also serves as a protective group in peptide coupling reactions, making it valuable in synthetic biology and drug discovery pipelines.

The hydroxypropanoic acid moiety contributes to the compound's ability to interact with hydrophilic environments, enhancing its solubility in aqueous solutions. This property is particularly important for formulations intended for oral or parenteral administration. Additionally, the chiral center at the (2S) position allows for the synthesis of enantiomerically pure forms, which are often required for optimal pharmacological activity.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of complex molecules like this one. Molecular modeling studies have been instrumental in understanding how the structural features of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxypropanoic acid influence its binding affinity to target proteins. These insights have guided the optimization of lead compounds into more effective therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has improved the efficiency of producing such complex molecules on an industrial scale. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing peptidomimetics that mimic natural bioactive peptides.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxypropanoic acid (CAS No. 2648935-97-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs.